5-{[5-(2-nitrophenyl)-2-furyl]methylene}-3-phenyl-2,4-imidazolidinedione

• IUPAC Name: (5Z)-5-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C20H13N3O5/c24-19-16(21-20(25)22(19)13-6-2-1-3-7-13)12-14-10-11-18(28-14)15-8-4-5-9-17(15)23(26)27/h1-12H,(H,21,25)/b16-12-
• InChI Key: QQAPUEBVWSGAMA-VBKFSLOCSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-])NC2=O
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-])/NC2=O
• Molecular Formula: C20H13N3O5
• Molecular Weight: 375.3 g/mol

Description

5-{[5-(2-nitrophenyl)-2-furyl]methylene}-3-phenyl-2,4-imidazolidinedione is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as NPD, and its chemical formula is C19H11N3O5. NPD is a yellow crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol. In

Scientific Research Applications

NPD has been shown to have potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied as a potential anticancer agent, with promising results in vitro and in vivo. NPD has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of NPD is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell proliferation and inflammation. NPD has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the progression of cancer and inflammation.
Biochemical and Physiological Effects:
NPD has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the modulation of immune responses. NPD has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

NPD has several advantages for use in lab experiments, including its high purity levels, solubility in organic solvents, and well-established synthesis method. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of NPD, including the optimization of its synthesis method for large-scale production, the investigation of its potential applications in other scientific research fields, and the development of NPD-based therapeutics for the treatment of cancer, inflammation, and neurodegenerative diseases. Further studies are also needed to fully understand the mechanism of action and potential side effects of NPD, as well as its pharmacokinetics and pharmacodynamics in vivo.
Conclusion:
In conclusion, 5-{[5-(2-nitrophenyl)-2-furyl]methylene}-3-phenyl-2,4-imidazolidinedione is a chemical compound with potential applications in various scientific research fields. Its synthesis method has been extensively studied and optimized, resulting in high yields of NPD with purity levels suitable for scientific research applications. NPD has been shown to have promising anticancer, anti-inflammatory, and antioxidant properties, making it a potential candidate for the development of therapeutics for various diseases. However, further studies are needed to fully understand its mechanism of action and potential side effects in vivo.

Synthesis Methods

The synthesis of NPD involves the reaction of 2-nitrobenzaldehyde and 2-furfural in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with 3-phenyl-2,4-imidazolidinedione to yield NPD. This synthesis method has been extensively studied and optimized, resulting in high yields of NPD with purity levels suitable for scientific research applications.